3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride

• IUPAC Name: 3-bromo-2-(chloromethyl)imidazo[1,2-a]pyridine;hydrochloride
• InChI: InChI=1S/C8H6BrClN2.ClH/c9-8-6(5-10)11-7-3-1-2-4-12(7)8;/h1-4H,5H2;1H
• InChI Key: HNUNHICOEGFJFA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(N2C=C1)Br)CCl.Cl
• Molecular Formula: C8H7BrCl2N2
• Molecular Weight: 281.96 g/mol
• CAS No.: 2172548-06-8

Description

“3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride” is a chemical compound that belongs to the class of imidazopyridines. Imidazopyridine is an important fused bicyclic 5–6 heterocycle and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazopyridines, including “this compound”, can be achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. The reaction outcome is explained by the initial iodine catalyzed condensation between the ketone and exocyclic amino group and subsequent tautomerization, cyclization, and oxidative aromatization.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the Inchi Code: 1S/C8H6BrClN2.ClH/c9-8-6 (5-10)11-7-3-1-2-4-12 (7)8;/h1-4H,5H2;1H.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 281.97. It is a powder with a storage temperature of 4 degrees Celsius.

Scientific Research Applications

Chemical Reactivity and Synthesis Applications

Reactions with Electrophiles : The reactivity of imidazo[1,2-a]pyridine derivatives with electrophiles like chlorine, bromine, and mercuric acetate has been studied, demonstrating the formation of dichloromethyl-, dibromomethyl-, and alkoxy(alkoxymercurio)methyl-pyridines. This highlights the compound's potential in facilitating diverse chemical transformations (Jones et al., 1981).

Transition-Metal-Free Halogenation : A novel method for the regioselective halogenation of imidazo[1,2-a]pyridines using sodium chlorite/bromite as a halogen source has been developed. This approach offers an efficient pathway to synthesize 3-chloro or 3-bromo-imidazo[1,2-a]pyridines, underscoring the utility of 3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride in creating halogenated compounds for further chemical applications (Li et al., 2018).

Medicinal Chemistry and Material Science

Inhibition Performance Against Corrosion : Imidazo[1,2-a]pyridine derivatives have shown significant inhibition performance against mild steel corrosion, demonstrating their potential in material science applications. This research supports the exploration of this compound derivatives for corrosion protection (Saady et al., 2021).

Synthesis of Oligonucleotide Analogues : The compound's utility extends to the synthesis of oligonucleotide analogues, where it acts as an activating agent in the conversion of nucleoside phosphoramidites. This application is crucial for the synthesis of oligonucleotide analogues containing sensitive substituents, showcasing the compound's role in advanced biochemical synthesis (Gryaznov & Letsinger, 1992).

Safety and Hazards

The safety information for “3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride” includes hazard statements H315, H319, H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Future Directions

The future directions for “3-Bromo-2-(chloromethyl)imidazo[1,2-a]pyridine hydrochloride” and similar compounds could involve further exploration of their applications in medicinal chemistry. Given their wide range of applications, these compounds could play a significant role in the development of new drugs.

Mechanism of Action

Target of Action

Imidazo[1,2-a]pyridines, a class of valuable heterocyclic scaffolds, have been recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry .

Mode of Action

Imidazo[1,2-a]pyridines are known to undergo direct functionalization through radical reactions, including transition metal catalysis, metal-free oxidation, and photocatalysis strategies .

Biochemical Pathways

Imidazo[1,2-a]pyridines are known to be involved in various chemical reactions such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions .

Result of Action

Some imidazo[1,2-a]pyridine analogues have shown significant activity against multidrug-resistant tb (mdr-tb) and extensively drug-resistant tb (xdr-tb) .